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Compound of Interest

Compound Name: Ainsliadimer A

Cat. No.: B605252 Get Quote

Essential Safety and Handling Guide for
Ainsliadimer A
Topic: Personal Protective Equipment for Handling Ainsliadimer A

Content Type: Provides essential, immediate safety and logistical information, including

operational and disposal plans. This content provides procedural, step-by-step guidance that

directly answers specific operational questions.

Audience: Researchers, scientists, and drug development professionals.

Hazard Assessment and Key Safety Information
Ainsliadimer A is a sesquiterpenoid lactone dimer with potent biological activity. While a

specific Safety Data Sheet (SDS) is not publicly available, published research indicates that it is

a cytotoxic compound that induces cell death and inhibits the NF-κB signaling pathway.[1][2]

Due to its cytotoxic nature, Ainsliadimer A should be handled as a potent and hazardous

compound. All personnel must be trained in the safe handling of potent compounds before

working with this substance.

Assumed Hazards:

High Acute Toxicity: May be harmful if ingested, inhaled, or absorbed through the skin.
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Skin and Eye Irritant: May cause irritation upon contact.

Sensitizer: May cause an allergic skin reaction.

Target Organ Effects: Based on its mechanism of action, it may have effects on specific

organs or biological pathways.

Physicochemical and Identifier Data
Property Value Source

CAS Number 1039431-94-1 [1][3]

Molecular Formula C30H34O7 [1]

Molecular Weight 506.6 g/mol [1]

Appearance

Solid (Specific color and form

not detailed in available

literature)

N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility

Soluble in DMSO and ethanol.

[1] Specific solubility data is

not available.

N/A

IUPAC Name

(3aS,3'As,6aR,6'ar,7'as,8'R,9a

R,9bS,10'as,10'bs,10'cs)-

eicosahydro-7'a,10'a-

dihydroxy-3,3',6,6'-

tetrakis(methylene)spiro[azule

no[4,5-b]furan-9(2H),8'-

[8H]cyclopent[3][4]azuleno[4,5-

b]furan]-2,2',8(3H,3'H)-trione

[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure.
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PPE Category Minimum Requirement

Hand Protection
Double-gloving with nitrile gloves is required.

Change gloves immediately if contaminated.

Eye/Face Protection

ANSI Z87.1 compliant safety glasses with side

shields are the minimum requirement. A full-face

shield must be worn when handling the powder

or solutions.

Respiratory Protection

A NIOSH-approved N95 or higher-rated

respirator is required when handling the powder

outside of a certified chemical fume hood or

biological safety cabinet.

Body Protection

A disposable, solid-front, back-tying laboratory

coat is required. For larger quantities or

procedures with a high risk of splashing,

chemical-resistant coveralls are recommended.

Foot Protection

Closed-toe, non-perforated shoes are

mandatory. Disposable shoe covers should be

worn in designated handling areas.

Operational Plan: Safe Handling Procedures
Designated Handling Area
All work with Ainsliadimer A, both in powder and solution form, must be conducted in a

designated and clearly marked area. This area should be equipped with a certified chemical

fume hood or a Class II biological safety cabinet. Access to this area should be restricted to

authorized personnel only.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks. If compromised, follow

spill procedures immediately.

Store Ainsliadimer A in a clearly labeled, sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.
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A stock solution in an appropriate solvent (e.g., DMSO) should be stored at -20°C or -80°C

as recommended by the supplier.[1]

Weighing and Solution Preparation
The following workflow should be followed for weighing the solid compound and preparing

solutions:
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Workflow for Weighing and Solution Preparation of Ainsliadimer A

Preparation

Weighing

Solution Preparation

Cleanup

Don appropriate PPE

Prepare designated handling area (fume hood/BSC)

Gather all necessary equipment and reagents

Tare analytical balance with weigh paper/boat

Carefully transfer Ainsliadimer A powder to balance

Record weight and securely close primary container

Transfer weighed powder to a suitable vial

Add solvent to the desired concentration

Cap and vortex/sonicate to ensure complete dissolution

Label the solution vial clearly

Decontaminate all surfaces and equipment

Dispose of all waste in designated cytotoxic waste containers

Doff PPE correctly

Click to download full resolution via product page

Workflow for weighing and preparing Ainsliadimer A solutions.
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Experimental Use
When performing experiments, ensure that all procedures are conducted within a fume hood

or biological safety cabinet.

Use disposable plastic-backed absorbent pads to line the work surface and contain any

potential spills.

Use Luer-lock syringes and needles to prevent accidental disconnection and aerosol

generation.

Emergency Procedures
Spills
A spill kit specifically for cytotoxic compounds must be readily available.
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Spill Response Plan for Ainsliadimer A

Spill Occurs

Evacuate immediate area and alert others

Don appropriate PPE from spill kit

Contain the spill with absorbent material

Decontaminate the area with an appropriate solution (e.g., 10% bleach followed by 70% ethanol)

Collect all contaminated materials

Dispose of waste in cytotoxic waste container

Report the spill to the safety officer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]

2. Ainsliadimer A selectively inhibits IKKα/β by covalently binding a conserved cysteine -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. (3aS,3'As,6aR,6'ar,7'as,8'R,9aR,9bS,10'as,10'bs,10'cs)-eicosahydro-7'a,10'a-dihydroxy-
3,3',6,6'-tetrakis(methylene)spiro(azuleno(4,5-b)furan-9(2H),8'-
(8H)cyclopent(2,3)azuleno(4,5-b)furan)-2,2',8(3H,3'H)-trione | C30H34O7 | CID 24939147 -
PubChem [pubchem.ncbi.nlm.nih.gov]

4. chimia.ch [chimia.ch]

To cite this document: BenchChem. [Personal protective equipment for handling Ainsliadimer
A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605252#personal-protective-equipment-for-handling-
ainsliadimer-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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